Cas no 362660-27-3 (L-Proline,3,4-dimethyl-5-oxo-, (3S,4R)-)
362660-27-3 structure
Product Name:L-Proline,3,4-dimethyl-5-oxo-, (3S,4R)-
CAS No:362660-27-3
MF:C7H11NO3
MW:157.167142152786
CID:297145
PubChem ID:15604674
Update Time:2025-04-19
L-Proline,3,4-dimethyl-5-oxo-, (3S,4R)- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,3,4-dimethyl-5-oxo-, (3S,4R)-
- L-Proline, 3,4-dimethyl-5-oxo-, (3S,4R)- (9CI)
- (2S,3S,4R)-3,4-dimethyl-5-oxopyrrolidine-2-carboxylic acid
- SCHEMBL5288959
- 362660-27-3
-
- Inchi: 1S/C7H11NO3/c1-3-4(2)6(9)8-5(3)7(10)11/h3-5H,1-2H3,(H,8,9)(H,10,11)/t3-,4+,5-/m0/s1
- InChI Key: LBIUUNLXZPGHBA-LMVFSUKVSA-N
- SMILES: O=C1[C@H](C)[C@H](C)[C@@H](C(=O)O)N1
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
L-Proline,3,4-dimethyl-5-oxo-, (3S,4R)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
362660-27-3 (L-Proline,3,4-dimethyl-5-oxo-, (3S,4R)-) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 99-15-0(Acetylleucine)
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- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 98-79-3(L-Pyroglutamic acid)
- 107020-80-4(2-Acetamido-2-cyclohexylacetic acid)
- 19764-30-8(N-Acetyl-R-leucine)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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